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Compound of Interest

Compound Name: Yttrium bromide

Cat. No.: B078790

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of Yttrium (IIl) Bromide (YBrs), a compound of interest in various research and
development applications. This document focuses on its melting and boiling points, presenting
the available data in a structured format.

Core Physical Properties

Yttrium (ll1) bromide is a white, crystalline solid at standard conditions.[1][2][3] It is an inorganic
compound with the chemical formula YBrs.[2][4][5] The material is known to be hygroscopic,
meaning it readily absorbs moisture from the atmosphere.[4][6]

Melting and Boiling Points

The transition of Yttrium (Ill) Bromide between its solid, liquid, and gaseous states is
characterized by its melting and boiling points. These values are critical for determining the
appropriate conditions for its use in synthesis, material science, and other experimental setups.

The reported melting point of Yttrium (Ill) Bromide is consistently documented at approximately
904°C.[1][2][3][2][7][8] There is some minor variation in the literature, with at least one source
citing a melting point of 905°C.[9]

There is less consensus in the scientific literature regarding the boiling point of Yttrium (111)
Bromide. One source indicates a boiling point of 1324°C.[9] However, other chemical data
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repositories state that the boiling point is not available or not determined.[1][3][7] One source
provides a significantly higher and likely anomalous value of 6000°C at 760 mmHg, which
should be treated with caution.[8] For the purposes of this guide, the value of 1324°C is
presented as the most plausible, albeit not universally confirmed, boiling point.

The quantitative data for these phase transitions are summarized in the table below.

Property Value (°C) Value (K) Value (°F) Citations
Melting Point 904 1177 1659 (121031141171
Melting Point 905 1178 1661 [9]

Boiling Point 1324 1597 2415 [9]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of
Yttrium (lll) Bromide are not extensively described in the readily available literature. These
values are typically established using standard analytical techniques such as differential
scanning calorimetry (DSC) or thermogravimetric analysis (TGA) for the melting point, and
specialized high-temperature apparatus for determining the boiling point of such non-volatile
inorganic salts. The data presented in chemical handbooks and on supplier datasheets are
generally compilations from primary literature sources.[1][4]

Phase Transition Pathway

The logical progression of the physical states of Yttrium (llI) Bromide as a function of
temperature can be visualized as a simple linear pathway from a solid to a liquid and finally to a

gas.
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Phase transition diagram for Yttrium (ll1I) Bromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Yttrium (lll) Bromide: A Technical Overview of its
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078790#yttrium-bromide-melting-point-and-boiling-
point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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